Cas no 952182-49-9 (ethyl 2-(trifluoromethyl)quinoline-6-carboxylate)

• Product Name: ethyl 2-(trifluoromethyl)quinoline-6-carboxylate
• CAS No: 952182-49-9
• MF: C₁₃H₁₀F₃NO₂
• MW: 269.219213962555
• CID: 1987563
• PubChem ID: 45073296
• Update Time: 2025-04-21

ethyl 2-(trifluoromethyl)quinoline-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(trifluoromethyl)quinoline-6-carboxylate
• LogP
• 6-Quinolinecarboxylic acid, 2-(trifluoromethyl)-, ethyl ester
• Ethyl 2-(trifluoromethyl)-quinoline-6-carboxylate
• 952182-49-9
• Ethyl 2-(trifluoromethyl)-6-quinolinecarboxylate
• AKOS015945185
• DTXSID401239288

• Inchi： 1S/C13H10F3NO2/c1-2-19-12(18)9-3-5-10-8(7-9)4-6-11(17-10)13(14,15)16/h3-7H,2H2,1H3
• InChI Key： RLCGGLOVXRIDAC-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C2C=C(C(=O)OCC)C=CC2=N1)(F)F

Computed Properties

• Exact Mass: 269.06636305Da
• Monoisotopic Mass: 269.06636305Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų